N-(4-chlorophenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4-diazaspiro[4.6]undec-3-en-1-yl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[2-(4-methoxyphenyl)-3-oxo-1,4-diazaspiro[4.6]undec-1-en-4-yl]acetamide
• InChI: InChI=1S/C24H26ClN3O3/c1-31-20-12-6-17(7-13-20)22-23(30)28(24(27-22)14-4-2-3-5-15-24)16-21(29)26-19-10-8-18(25)9-11-19/h6-13H,2-5,14-16H2,1H3,(H,26,29)
• InChI Key: UWXICIQGRJQZLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3(CCCCCC3)N(C2=O)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C24H26ClN3O3
• Molecular Weight: 439.9 g/mol

Description

N-(4-chlorophenyl)-2-[3-(4-methoxyphenyl)-2-oxo-1,4-diazaspiro[4.6]undec-3-en-1-yl]acetamide is a useful research compound. Its molecular formula is C24H26ClN3O3 and its molecular weight is 439.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• A variety of acetamide derivatives, including compounds structurally similar to the target molecule, have been synthesized and characterized, demonstrating the chemical versatility of these compounds in research settings (Farouk et al., 2021).

Antimicrobial Activity

• Some synthesized derivatives of acetamides, akin to the target compound, have shown promising antibacterial and antifungal activities against various pathogenic microorganisms, highlighting their potential in antimicrobial research (Debnath & Ganguly, 2015).
• Studies have also identified several 2-aryl-N-aryl acetamides, structurally related to the target molecule, exhibiting moderate to good activity against gram-positive and gram-negative bacteria, further emphasizing their relevance in antimicrobial studies (Desai et al., 2008).

Potential in Cancer Research

• N-aryl substituted phenyl acetamide analogs, similar to the target compound, have been synthesized and tested for inhibition activity against cancer cell lines, suggesting their potential application in cancer research (Kumar et al., 2019).

Bioorganic Chemistry

• Rhodanine-3-acetic acid derivatives, which are structurally related to the target compound, have shown antimicrobial activity against a panel of bacteria, mycobacteria, and fungi, indicating their significance in bioorganic chemistry and drug development (Krátký et al., 2017).

Role in Herbicide Development

• Chloroacetamide derivatives, which share structural characteristics with the target compound, have been used as herbicides, suggesting a potential application of the target compound in agricultural chemistry (Weisshaar & Böger, 1989).

Conformational Studies in Crystallography

• Similar N-aryl acetamides have been analyzed for their molecular conformations and hydrogen bonding patterns in crystallography, demonstrating the utility of these compounds in understanding molecular structures (Narayana et al., 2016).